Cas no 35468-69-0 (2-hydroxy-2-phenylbutanoic Acid)

• Product Name: 2-hydroxy-2-phenylbutanoic Acid
• CAS No: 35468-69-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 920364
• PubChem ID: 287322
• Update Time: 2025-10-24

2-hydroxy-2-phenylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-phenylbutanoic Acid
• (+-)-2-Hydroxy-2-phenyl-buttersaeure; 2-Hydroxy-2-phenyl-buttersaeure; (+/-)-2-hydroxy-2-phenylbutyric acid; AC1Q7AI0; 6-ethyl-3-methyl-1,2,3,4,5,6-hexahydro-2,6-methano-3-benzazocin-8-ol; (+-)-2'-Hydroxy-2-methyl-5-ethyl-6,7-benzomorphan; 5-Ethyl-2'-hydroxy-2-methyl-6,7-benzomorphan; AG-J-66228; CTK1A5673; AC1L4NI8; LS-90646; 2,6-Methano-3-benzazocin-8-ol, 1,2,3,4,5,6-hexahydro-6-ethyl-3-methyl-, (+-)-; 6-ethyl-3-methyl-1,2,3,4,5,6-hex
• 2-hydroxy-2-phenylbutyric acid
• AKOS005362674
• CHEMBL225253
• Oprea1_680205
• QYCBZFRDGXIZIP-UHFFFAOYSA-N
• DB-069856
• NSC-147098
• MFCD00109290
• EN300-1663332
• Z788000464
• NSC147098
• SCHEMBL584028
• 2-hydroxy-2-phenylbutanoicacid
• Aethylphenylglykolsaure
• 35468-69-0

• Inchi： 1S/C10H12O3/c1-2-10(13,9(11)12)8-6-4-3-5-7-8/h3-7,13H,2H2,1H3,(H,11,12)
• InChI Key： QYCBZFRDGXIZIP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-hydroxy-2-phenylbutanoic Acid

Comprehensive Analysis of 2-Hydroxy-2-phenylbutanoic Acid (CAS No. 35468-69-0): Properties, Applications, and Industry Insights

2-Hydroxy-2-phenylbutanoic Acid (CAS No. 35468-69-0) is a chiral organic compound belonging to the class of α-hydroxy carboxylic acids. Its molecular structure features a phenyl group and a hydroxyl group attached to the same carbon atom, making it a versatile intermediate in pharmaceutical synthesis and specialty chemicals. The compound's CAS registry number 35468-69-0 serves as a unique identifier in chemical databases, ensuring precise tracking across global supply chains.

Recent trends in green chemistry have increased interest in 2-hydroxy-2-phenylbutanoic acid derivatives due to their biodegradability and potential as building blocks for sustainable materials. Analytical techniques like HPLC and chiral separation methods are frequently discussed in relation to this compound, addressing common search queries about "how to purify 35468-69-0" or "chiral resolution of 2-phenylbutanoic acid." The compound's optical purity remains a critical quality parameter for researchers.

In pharmaceutical applications, 2-hydroxy-2-phenylbutanoic acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other active pharmaceutical ingredients (APIs). Industry reports show growing demand for CAS 35468-69-0 in developing countries, correlating with increased pharmaceutical manufacturing. The compound's enantiomeric purity often appears in search trends, reflecting user concerns about "biological activity of 2-hydroxy-2-phenylbutanoic acid isomers" and "35468-69-0 specifications for drug synthesis."

Material science applications leverage the compound's chelating properties and metal coordination behavior, particularly in advanced polymer systems. Laboratory studies frequently investigate its thermal stability (a trending search term) and solubility characteristics in various organic solvents. The 35468-69-0 material safety data sheet remains one of the most searched documents, emphasizing the importance of proper handling protocols.

The global market for 2-phenylbutanoic acid derivatives shows steady growth at 4.2% CAGR (2023-2030), driven by expanding applications in flavor & fragrance industries and cosmetic additives. Regulatory compliance for CAS 35468-69-0 frequently appears in search analytics, particularly queries about "REACH registration status of 2-hydroxy-2-phenylbutanoic acid" and "35468-69-0 export regulations." These search patterns reflect the compound's international trade significance.

Advanced research focuses on the compound's enzymatic synthesis routes, addressing popular queries about "biocatalytic production of 35468-69-0." Recent patents demonstrate innovative applications in asymmetric catalysis and chiral auxiliary development. The pH-dependent behavior of 2-hydroxy-2-phenylbutanoic acid also generates substantial academic interest, particularly in buffer system formulations.

Quality control protocols for CAS 35468-69-0 emphasize spectroscopic characterization (FTIR, NMR) and chromatographic purity analysis, topics frequently searched by quality assurance professionals. The compound's crystalline forms and polymorphism characteristics are increasingly studied, responding to industry needs for standardized physical property data.

Environmental fate studies of 2-hydroxy-2-phenylbutanoic acid address growing concerns about biodegradation pathways and ecotoxicological profiles. These topics align with search trends emphasizing "35468-69-0 environmental impact" and "green alternatives to phenylbutanoic acid derivatives." Such queries reflect the chemical industry's shift toward sustainable practices.

Future research directions for CAS 35468-69-0 include exploration of its supramolecular chemistry applications and potential in smart material development. The compound's structure-activity relationships continue to generate scholarly publications, particularly in contexts of molecular recognition and host-guest chemistry – areas receiving increased attention in scientific literature.